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Compound of Interest

Compound Name: Pam 1392

Cat. No.: B1678360 Get Quote

Independent Validation of Timekeeping: Panerai
PAM 1392 and its Peers
This guide provides an objective comparison of the timekeeping accuracy and precision of the

Panerai Luminor Marina PAM 1392, powered by the P.9010 calibre. Its performance is

benchmarked against three notable alternatives in the luxury sports watch category: the Rolex

Submariner Date (Cal. 3235), the Omega Seamaster Diver 300M (Cal. 8800), and the Tudor

Black Bay Fifty-Eight (Cal. MT5402). The comparison relies on manufacturer specifications,

independent certification standards, and user-reported data.

Comparative Timekeeping Performance
The following table summarizes the key quantitative data related to the timekeeping

performance of the Panerai PAM 1392 and its selected competitors. This data is compiled from

official brand statements, independent chronometer certifications, and publicly available user

experiences.
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Feature

Panerai
Luminor
Marina PAM
1392

Rolex
Submariner
Date

Omega
Seamaster
Diver 300M

Tudor Black
Bay Fifty-Eight

Movement P.9010 Calibre 3235

Co-Axial Master

Chronometer

Calibre 8800

Manufacture

Calibre MT5402

Official Accuracy

(s/day)

-4/+6 (Panerai

internal testing)

-2/+2

(Superlative

Chronometer)[1]

[2][3][4]

0/+5 (METAS

Certified)[5][6]

-2/+4 (Tudor

internal

regulation)[7][8]

Independent

Certification

Panerai

Certificate

COSC & Rolex

Superlative

Chronometer[9]

COSC &

METAS[6]
COSC[7][10][11]

Power Reserve

(approx.)
72 hours[12][13] 70 hours[2][3][4]

55 hours[5][14]

[15]

70 hours[7][10]

[16]

Frequency
28,800 vph (4

Hz)[12][17]

28,800 vph (4

Hz)[2]

25,200 vph (3.5

Hz)[15]

28,800 vph (4

Hz)[16]

User Reported

Accuracy (s/day)

Anecdotal

reports suggest

performance

within COSC

standards.

Often cited as

within +/- 1

second per day.

[18]

Commonly

reported as

better than the

official 0/+5

standard, with

some users

experiencing

near 0 s/day.[19]

[20]

Frequently

reported as

highly accurate,

often within a few

seconds per

week.[21]

Experimental Protocols for Timekeeping Validation
The accuracy of a mechanical watch is typically validated through standardized testing

procedures. The most common of these are the Contrôle Officiel Suisse des Chronomètres
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(COSC) and the Master Chronometer certification by the Swiss Federal Institute of Metrology

(METAS).

COSC Certification Protocol
The COSC certification is a widely recognized standard for watch accuracy. The testing is

performed on the uncased movement over 15 days in five different positions and at three

different temperatures (8°C, 23°C, and 38°C). The key criteria for a mechanical movement to

be certified as a chronometer are:

Average daily rate: -4 to +6 seconds per day.

Mean variation in rates: The consistency of the watch's rate across the five positions.

Greatest variation in rates: The largest difference between the rate in any two positions.

Effect of temperature: The change in the watch's rate with temperature fluctuations.

METAS Master Chronometer Certification Protocol
The METAS certification, adopted by Omega, is a more stringent testing process that evaluates

the fully assembled watch. In addition to meeting the COSC standards, a watch must pass a

series of eight tests, including:

Function of the movement during exposure to a 15,000 gauss magnetic field.

Accuracy of the cased watch during exposure to a 15,000 gauss magnetic field.

Daily chronometric precision after exposure to a 15,000 gauss magnetic field.

Average daily chronometric precision of the watch in six positions and at two different

temperatures.

Power reserve.

Deviation of chronometric precision at 100% and 33% of power reserve.

Water resistance.
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The final approved accuracy for a Master Chronometer is between 0 and +5 seconds per day.

[5][6]

Comparative Analysis Workflow
The following diagram illustrates the logical workflow for a comprehensive, independent

validation of a watch's timekeeping accuracy and precision, culminating in a comparative

analysis.
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Watch Selection

Standardized Testing Protocol

Data Collection & Analysis

Output Generation

Target Watch
(Panerai PAM 1392)

Define Protocol
(e.g., ISO 3159 / COSC)

Competitor 1
(Rolex Submariner)

Competitor 2
(Omega Seamaster)

Competitor 3
(Tudor Black Bay)

Timegrapher Measurement

Multiple Positions
(e.g., Dial Up, Dial Down, Crown Up, etc.)

Varying Temperatures
(e.g., 8°C, 23°C, 38°C)

Collect Quantitative Data
(Rate, Amplitude, Beat Error)

Analyze & Compare Results

Comparative Data Table

Publish Comparison Guide

Click to download full resolution via product page

Caption: Workflow for comparative watch accuracy validation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1678360#independent-validation-of-the-accuracy-
and-precision-of-the-pam-1392-s-timekeeping]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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